Cas no 1314989-07-5 (5-ethylhept-3-en-2-amine)

• Product Name: 5-ethylhept-3-en-2-amine
• CAS No: 1314989-07-5
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 6268004
• PubChem ID: 55285778
• Update Time: 2025-10-12

5-ethylhept-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-ethylhept-3-en-2-amine
• AKOS006352745
• 1314989-07-5
• EN300-1869143

• Inchi： 1S/C9H19N/c1-4-9(5-2)7-6-8(3)10/h6-9H,4-5,10H2,1-3H3/b7-6+
• InChI Key： DGFWJQGPLHIOFP-VOTSOKGWSA-N
• SMILES： NC(C)/C=C/C(CC)CC

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 5-ethylhept-3-en-2-amine

Introduction to 5-ethylhept-3-en-2-amine (CAS No. 1314989-07-5)

5-ethylhept-3-en-2-amine, identified by its Chemical Abstracts Service (CAS) number 1314989-07-5, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the amine class, characterized by the presence of a nitrogen atom bonded to one or more alkyl or aryl groups. The structural framework of 5-ethylhept-3-en-2-amine includes an ethyl substituent on the heptane chain, with a double bond at the 3-position and an amine functional group at the 2-position, making it a versatile intermediate for various synthetic applications.

The chemical structure of 5-ethylhept-3-en-2-amine can be represented as follows: CH₃(CH₂)₂CH=CH(CH₂)₂CH₂NH₂. This configuration imparts unique reactivity and potential biological activity, which has been explored in recent research endeavors. The compound’s molecular geometry and electronic properties make it a valuable building block in the synthesis of more complex molecules, particularly in the development of novel pharmacophores.

In recent years, the pharmaceutical industry has shown increasing interest in amine derivatives due to their broad spectrum of biological activities. 5-Ethylhept-3-en-2-amine has been investigated for its potential role in drug discovery, particularly as a precursor for more sophisticated heterocyclic compounds. Heterocycles are integral to many pharmacologically active agents, and the introduction of functionalized alkenes like 5-ethylhept-3-en-2-amine can enhance binding affinity and metabolic stability.

One of the most compelling aspects of 5-ethylhept-3-en-2-amine is its utility in constructing chiral centers, which are crucial for many biologically active molecules. The presence of a double bond and an amine group provides multiple sites for stereoselective modifications, enabling chemists to tailor the compound’s properties for specific applications. Recent advances in asymmetric synthesis have allowed for the efficient production of enantiomerically pure forms of 5-ethylhept-3-en-2-amine, opening new avenues for drug development.

The synthesis of 5-ethylhept-3-en-2-amine typically involves multi-step organic reactions, starting from readily available precursors such as heptanal or heptene derivatives. The introduction of the ethyl group and subsequent functionalization at the 3-position and 2-position require careful control over reaction conditions to achieve high yields and purity. Catalytic hydrogenation, Grignard reactions, and nucleophilic substitutions are common methodologies employed in its preparation.

From a biological perspective, 5-Ethylhept-3-en-2-amino has been studied for its potential interactions with biological targets. While not yet approved for any therapeutic use, preliminary computational studies suggest that it may exhibit properties relevant to neurological or cardiovascular applications. The amine group is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological macromolecules, which is essential for drug-receptor binding.

The chemical stability of 5-Ethylheptenammonia (another name for 5-Ethylheptanammonium) is another critical factor that influences its utility in pharmaceutical applications. The compound’s susceptibility to oxidation or degradation under various conditions must be carefully evaluated to ensure its suitability for long-term storage and formulation into final products. Advances in protective group chemistry have provided strategies to enhance stability during synthetic processes.

In conclusion, 5-Ethylheptenammonium (CAS No. 1314989–07–5) represents a promising intermediate in organic synthesis with potential applications in pharmaceutical research. Its structural features enable diverse modifications, making it a valuable tool for chemists exploring new drug candidates. As research continues to uncover novel synthetic pathways and biological activities, compounds like 5-Ethylheptenammonium are likely to play an increasingly important role in the development of next-generation therapeutics.